Cas no 1805404-94-7 (6-Chloro-4-(difluoromethyl)-2-methoxypyridine-3-carboxylic acid)

• Product Name: 6-Chloro-4-(difluoromethyl)-2-methoxypyridine-3-carboxylic acid
• CAS No: 1805404-94-7
• MF: C₈H₆ClF₂NO₃
• MW: 237.587948322296
• CID: 4872337
• Update Time: 2025-10-28

6-Chloro-4-(difluoromethyl)-2-methoxypyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-4-(difluoromethyl)-2-methoxypyridine-3-carboxylic acid

• Inchi： 1S/C8H6ClF2NO3/c1-15-7-5(8(13)14)3(6(10)11)2-4(9)12-7/h2,6H,1H3,(H,13,14)
• InChI Key： DELGRSGKXUOPJH-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)F)=C(C(=O)O)C(=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 2.3
• Topological Polar Surface Area: 59.4

Additional information on 6-Chloro-4-(difluoromethyl)-2-methoxypyridine-3-carboxylic acid

Introduction to 6-Chloro-4-(difluoromethyl)-2-methoxypyridine-3-carboxylic acid (CAS No. 1805404-94-7)

6-Chloro-4-(difluoromethyl)-2-methoxypyridine-3-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1805404-94-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative class, characterized by its unique structural and functional properties that make it a valuable intermediate in synthetic chemistry. The presence of multiple substituents, including a chloro group, a difluoromethyl group, and a methoxy group, contributes to its reactivity and versatility in various chemical transformations.

The structure of 6-Chloro-4-(difluoromethyl)-2-methoxypyridine-3-carboxylic acid is highly intriguing from a chemical perspective. The pyridine core serves as a scaffold, providing a platform for further functionalization. The chloro group at the 6-position enhances electrophilic aromatic substitution reactions, while the difluoromethyl group introduces electron-withdrawing effects that can influence the reactivity of adjacent functional groups. The methoxy group at the 2-position adds another layer of complexity, enabling nucleophilic substitution reactions and further derivatization. This combination of substituents makes the compound a promising candidate for developing novel bioactive molecules.

In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. These compounds have been extensively studied for their potential applications in drug discovery, particularly in the development of small-molecule inhibitors targeting various disease pathways. The 6-Chloro-4-(difluoromethyl)-2-methoxypyridine-3-carboxylic acid structure has been explored as a key intermediate in synthesizing molecules with therapeutic relevance. Its unique chemical properties allow for the facile introduction of additional functional groups, enabling the creation of structurally diverse libraries for high-throughput screening.

One of the most compelling aspects of 6-Chloro-4-(difluoromethyl)-2-methoxypyridine-3-carboxylic acid is its role in medicinal chemistry. Researchers have leveraged its scaffold to develop compounds with anti-inflammatory, anticancer, and antimicrobial properties. The difluoromethyl group, in particular, has been shown to enhance metabolic stability and binding affinity in drug candidates. This has led to several studies focusing on optimizing synthetic routes to incorporate this moiety into biologically active molecules. The chloro and methoxy substituents further contribute to the compound's versatility, allowing for diverse chemical modifications that can fine-tune its pharmacological profile.

The agrochemical industry has also recognized the potential of 6-Chloro-4-(difluoromethyl)-2-methoxypyridine-3-carboxylic acid as a building block for developing novel pesticides and herbicides. Pyridine derivatives are well-known for their efficacy in crop protection due to their ability to interact with biological targets in pests and weeds. The structural features of this compound make it an excellent candidate for designing molecules that can disrupt essential metabolic pathways in unwanted organisms while maintaining selectivity towards crops. This aligns with the growing demand for sustainable agricultural practices that minimize environmental impact.

From a synthetic chemistry perspective, 6-Chloro-4-(difluoromethyl)-2-methoxypyridine-3-carboxylic acid offers numerous opportunities for innovation. The combination of reactive sites provided by its substituents allows chemists to employ a wide range of synthetic methodologies, including cross-coupling reactions, nucleophilic substitutions, and cyclizations. These reactions can be tailored to introduce additional functional groups or alter the connectivity of atoms within the molecule. Such flexibility is crucial for generating complex structures that mimic natural products or exhibit novel biological activities.

Recent advancements in computational chemistry have further enhanced the utility of 6-Chloro-4-(difluoromethyl)-2-methoxypyridine-3-carboxylic acid as a starting material for drug discovery. Molecular modeling techniques have enabled researchers to predict how different substituents will influence the compound's interactions with biological targets. This has accelerated the process of identifying promising lead compounds and optimizing their properties through structure-based design. By integrating experimental data with computational predictions, scientists can more efficiently navigate the complex landscape of medicinal chemistry.

The role of 6-Chloro-4-(difluoromethyl)-2-methoxypyridine-3-carboxylic acid in material science is another area deserving attention. Pyridine derivatives have been explored as ligands in catalytic systems and as components in advanced materials due to their ability to form stable complexes with metals and other elements. These applications highlight the compound's versatility beyond traditional pharmaceuticals and agrochemicals.

In conclusion, 6-Chloro-4-(difluoromethyl)-2-methoxypyridine-3-carboxylic acid (CAS No. 1805404-94-7) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features make it an invaluable intermediate in pharmaceutical synthesis, offering opportunities for developing innovative therapeutics targeting various diseases. Additionally, its applications in agrochemistry and material science underscore its broad utility as a chemical building block.